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Compound of Interest

Compound Name: dl-Aloesol

Cat. No.: B161559 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive guide to the proper disposal procedures for dl-
Aloesol, a natural product isolated from fungi, based on its known chemical properties and

general laboratory waste management principles.

Chemical and Physical Properties of dl-Aloesol
Understanding the properties of a chemical is the first step in determining the appropriate

disposal route. While a specific Safety Data Sheet (SDS) for dl-Aloesol is not readily available,

its known properties are summarized below.

Property Data Source

Molecular Weight 234.25 g/mol [1]

Appearance Not specified, likely solid General Chemical Knowledge

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.

[1]

BioCrick[1]

Water Solubility 0.65 g/L FooDB[2]

Storage Desiccate at -20°C [1][3]
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dl-Aloesol Disposal Procedure
Given that dl-Aloesol is a naturally derived compound and is not classified as a hazardous

substance according to available information, its disposal should follow the guidelines for non-

hazardous chemical waste. However, institutional and local regulations must always be

consulted and followed.

Experimental Protocol for Disposal
Objective: To safely and compliantly dispose of dl-Aloesol waste.

Materials:

Waste dl-Aloesol (solid or in solution)

Appropriate waste container (e.g., labeled, sealable container for chemical waste)

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Spill kit for chemical spills

Procedure:

Waste Characterization:

Determine if the dl-Aloesol waste is pure or mixed with other chemicals.

If mixed, the disposal procedure must account for all components of the mixture. The most

hazardous component will dictate the disposal route.

Small Quantities (Solid):

For small quantities of solid dl-Aloesol, it is recommended to dispose of it as solid

chemical waste.

Place the solid waste in a clearly labeled, sealed container. The label should include "Solid

Chemical Waste" and the name "dl-Aloesol."
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Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) department or a licensed waste disposal contractor.

Solutions of dl-Aloesol:

Due to its low water solubility, disposal of aqueous solutions of dl-Aloesol down the

sanitary sewer is not recommended as it may not be readily biodegradable in wastewater

treatment systems.

Solutions of dl-Aloesol in organic solvents (e.g., Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone) must be disposed of as hazardous chemical waste.

Collect the waste solution in a compatible, labeled waste container. The label must clearly

indicate the contents, including the solvent and "dl-Aloesol."

Never mix incompatible waste streams.

Arrange for pickup by your institution's EHS department.

Empty Containers:

Empty containers that held dl-Aloesol should be triple-rinsed with a suitable solvent (e.g.,

acetone or ethanol).

The rinsate must be collected and disposed of as chemical waste.[4]

After triple-rinsing, the container can typically be disposed of in the regular trash or

recycled, depending on institutional policies. Deface the original label before disposal.

Spill Cleanup:

In case of a spill, wear appropriate PPE.

For solid spills, carefully sweep up the material and place it in a labeled waste container.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed, labeled waste container.
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Dispose of the spill cleanup materials as chemical waste through your EHS department.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of dl-
Aloesol waste in a laboratory setting.
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Caption: Decision workflow for dl-Aloesol waste disposal.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific waste disposal policies and procedures, as well as local, state, and federal regulations.

Your institution's Environmental Health and Safety (EHS) department is the primary resource

for guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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